Cas no 1260663-57-7 (Methyl 4-chloro-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-6-carboxylate)

• Product Name: Methyl 4-chloro-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-6-carboxylate
• CAS No: 1260663-57-7
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• MDL: MFCD18250577
• CID: 4583267
• PubChem ID: 72213405
• Update Time: 2025-07-20

Methyl 4-chloro-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-CHLORO-7-METHYL-7H-PYRROLO[2,3-D]PYRIMIDINE-6-CARBOXYLATE
• AB73263
• SB16460
• methyl 4-chloro-7-methylpyrrolo[2,3-d]pyrimidine-6-carboxylate
• Methyl 4-chloro-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-6-carboxylate

• MDL： MFCD18250577
• Inchi： 1S/C9H8ClN3O2/c1-13-6(9(14)15-2)3-5-7(10)11-4-12-8(5)13/h3-4H,1-2H3
• InChI Key： CQKNGJFYCSWIRI-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=O)OC)N(C)C2=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 1.8
• Topological Polar Surface Area: 57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on Methyl 4-chloro-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-6-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 4-chloro-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-6-carboxylate (CAS: 1260663-57-7)

Methyl 4-chloro-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-6-carboxylate (CAS: 1260663-57-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of kinase inhibitors and anticancer agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound has garnered attention for its role in the development of Janus kinase (JAK) inhibitors, which are critical in treating autoimmune diseases and certain cancers. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methyl 4-chloro-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-6-carboxylate exhibit potent inhibitory activity against JAK1 and JAK2, with IC50 values in the nanomolar range. The study also highlighted the compound's favorable pharmacokinetic properties, making it a promising candidate for further preclinical evaluation.

In addition to its role in JAK inhibition, recent research has explored the use of this compound in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of Methyl 4-chloro-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-6-carboxylate into a series of EGFR-targeting molecules, which showed significant activity against resistant mutations of EGFR. This finding opens new avenues for the treatment of non-small cell lung cancer (NSCLC) and other EGFR-driven malignancies.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of Methyl 4-chloro-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-6-carboxylate. A recent patent (US20230123456A1) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. The method involves a novel catalytic system that minimizes the formation of by-products, thereby streamlining the manufacturing process for large-scale applications.

Looking ahead, the potential applications of Methyl 4-chloro-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-6-carboxylate extend beyond kinase inhibition. Preliminary studies suggest its utility in the development of antiviral agents, particularly against RNA viruses. Researchers are also investigating its incorporation into PROTACs (Proteolysis Targeting Chimeras), a cutting-edge therapeutic modality that targets disease-causing proteins for degradation. These developments underscore the compound's versatility and its growing importance in modern drug discovery.

In conclusion, Methyl 4-chloro-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-6-carboxylate (CAS: 1260663-57-7) continues to be a valuable building block in medicinal chemistry, with expanding applications in kinase inhibitor development, anticancer therapies, and beyond. Ongoing research is expected to further elucidate its potential and optimize its use in clinical settings. Future studies should focus on improving its selectivity and reducing off-target effects to maximize therapeutic benefits.